1-acetyl-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidine-4-carboxamide
CAS No.: 1903250-47-4
Cat. No.: VC4246868
Molecular Formula: C15H19N5O4
Molecular Weight: 333.348
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1903250-47-4 |
|---|---|
| Molecular Formula | C15H19N5O4 |
| Molecular Weight | 333.348 |
| IUPAC Name | 1-acetyl-N-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]piperidine-4-carboxamide |
| Standard InChI | InChI=1S/C15H19N5O4/c1-9-7-12(18-23-9)14-17-13(24-19-14)8-16-15(22)11-3-5-20(6-4-11)10(2)21/h7,11H,3-6,8H2,1-2H3,(H,16,22) |
| Standard InChI Key | SJEGDSHBWNJCGD-UHFFFAOYSA-N |
| SMILES | CC1=CC(=NO1)C2=NOC(=N2)CNC(=O)C3CCN(CC3)C(=O)C |
Introduction
Synthesis and Potential Applications
The synthesis of such compounds typically involves multi-step reactions, including the formation of the oxadiazole and isoxazole rings, followed by their attachment to the piperidine core. The acetylation of the piperidine nitrogen is a common modification to enhance solubility or bioavailability.
While specific applications of 1-acetyl-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidine-4-carboxamide are not detailed in the available literature, compounds with similar structures have been investigated for their antibacterial, antiviral, and anticancer properties. The combination of heterocyclic rings can provide a scaffold for designing drugs with targeted biological activities.
Research Findings and Challenges
Given the lack of specific data on this compound, research efforts would focus on synthesizing and characterizing it, followed by in vitro and in vivo studies to assess its pharmacological potential. Key challenges include optimizing the synthesis route for efficiency and yield, as well as evaluating the compound's safety and efficacy in biological systems.
Future Directions:
-
Synthesis Optimization: Developing efficient synthesis methods to produce the compound in sufficient quantities for biological testing.
-
Pharmacological Evaluation: Conducting in vitro and in vivo studies to assess the compound's efficacy and safety.
-
Structural Modifications: Exploring structural analogs to enhance desired biological activities while minimizing adverse effects.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume